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Compound of Interest

Compound Name: Vacquinol-1

Cat. No.: B1683466 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental compliance. This guide provides essential, step-by-step procedures for the safe

disposal of Vacquinol-1, a quinolone derivative known for its potent induction of cell death in

glioblastoma cells.[1][2] Adherence to these protocols is critical for minimizing risks and

maintaining a safe research environment.

Chemical and Physical Properties of Vacquinol-1
A thorough understanding of a substance's properties is the foundation of its safe handling. Key

data for Vacquinol-1 are summarized below.
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Property Value

Molecular Formula C₂₆H₂₄IN₇O

Molecular Weight 577.42 g/mol

Appearance White to off-white solid

Solubility

Soluble in DMSO (up to 25 mg/mL), ethanol

(approx. 0.25 mg/ml), and dimethyl formamide

(DMF; approx. 10 mg/ml)

Storage Temperature 2-8°C

Hazard Classification

Not classified as a hazardous substance under

REACH regulations.[3] However, it should be

considered hazardous until further information is

available.[4] Harmful if swallowed, causes skin

irritation, may cause an allergic skin reaction,

and causes serious eye damage.[5]

Step-by-Step Disposal Procedures
The appropriate disposal method for Vacquinol-1 depends on its physical state (solid or in

solution). Always wear standard personal protective equipment (PPE), including a lab coat,

safety glasses, and gloves, when handling this compound.

Disposal of Solid Vacquinol-1 Waste
Waste Classification: Treat solid Vacquinol-1 as non-hazardous chemical waste. However,

exercise caution and do not dispose of it in regular laboratory trash.

Packaging: Place the solid Vacquinol-1 in its original container or a clearly labeled, sealed

container. The label must include the chemical name ("Vacquinol-1") and a "non-hazardous

waste" designation.

Final Disposal: Dispose of the packaged solid waste according to your institution's specific

guidelines for non-hazardous solid chemical waste. This typically involves placing it in a
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designated chemical waste container for collection by environmental health and safety (EHS)

personnel.

Disposal of Vacquinol-1 in Solution (e.g., dissolved in
DMSO)
Vacquinol-1 is frequently dissolved in solvents like Dimethyl Sulfoxide (DMSO) for

experimental use. The disposal procedure must account for the properties of the solvent, which

is typically considered hazardous organic solvent waste.

Waste Collection: Collect all waste solutions of Vacquinol-1 in a dedicated, leak-proof, and

clearly labeled waste container.

Labeling: The container must be labeled as "Hazardous Waste," "Organic Solvent Waste,"

and list the contents (e.g., "Vacquinol-1 in DMSO").

Storage: Store the waste container in a designated satellite accumulation area for hazardous

waste. Keep the container tightly closed when not in use.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

EHS department.

Decontamination of Glassware
Initial Rinse: Rinse the contaminated glassware with a small amount of an appropriate

organic solvent, such as ethanol or acetone, to remove residual Vacquinol-1 and the solvent

it was dissolved in. Collect this rinsate in the hazardous organic solvent waste container.

Washing: After the initial rinse, wash the glassware with laboratory detergent and water.

Final Rinse: Thoroughly rinse the glassware with deionized water before drying and reuse.

Experimental Protocols and Signaling Pathways
Vacquinol-1 induces a unique form of cell death in glioblastoma cells characterized by massive

macropinocytotic vacuolization, ATP depletion, and cytoplasmic membrane rupture. This

process, termed methuosis, is distinct from apoptosis.
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Vacquinol-1 Signaling Pathway
Vacquinol-1 is an activator of MKK4. Its mechanism of action involves the disruption of

endolysosomal homeostasis. It is suggested to act on the v-ATPase in endosomal membranes,

leading to acidification and the formation of acidic vesicle organelles (AVOs). Furthermore, it

may inhibit Calmodulin (CaM), which is involved in lysosome membrane fission, resulting in the

accumulation of large lysosomal vacuoles.
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Caption: Vacquinol-1 induced signaling pathway in glioblastoma cells.

Experimental Workflow: Cell Viability Assay
A common experiment to assess the efficacy of Vacquinol-1 is a cell viability assay. The

following provides a general workflow.
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Caption: General workflow for a cell viability assay with Vacquinol-1.
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By following these detailed disposal procedures and understanding the experimental context of

Vacquinol-1, laboratory professionals can ensure a safe and compliant research environment

while effectively utilizing this compound in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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